Cas no 2758839-61-9 ((1S)-1-(6-methylpyridin-3-yl)ethan-1-ol)

(1S)-1-(6-Methylpyridin-3-yl)ethan-1-ol is a chiral alcohol derivative featuring a pyridine moiety with a methyl substituent at the 6-position. This compound is of interest in pharmaceutical and fine chemical synthesis due to its stereospecific configuration, which can influence the biological activity or selectivity of target molecules. The presence of the pyridine ring enhances its utility as a building block in heterocyclic chemistry, while the hydroxyl group provides a functional handle for further derivatization. Its well-defined stereochemistry makes it particularly valuable for asymmetric synthesis or as a chiral auxiliary. High purity and consistent enantiomeric excess are critical for applications requiring precise stereochemical control.
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol structure
2758839-61-9 structure
Product Name:(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
CAS No:2758839-61-9
MF:C8H11NO
MW:137.179042100906
CID:6453160
PubChem ID:7330469
Update Time:2025-05-21

(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
    • 3-Pyridinemethanol, α,6-dimethyl-, (αS)-
    • Inchi: 1S/C8H11NO/c1-6-3-4-8(5-9-6)7(2)10/h3-5,7,10H,1-2H3/t7-/m0/s1
    • InChI Key: LYMOQGXOROSRPJ-ZETCQYMHSA-N
    • SMILES: C1=NC(C)=CC=C1[C@H](C)O

Experimental Properties

  • Density: 1.055±0.06 g/cm3(Predicted)
  • Boiling Point: 246.7±25.0 °C(Predicted)
  • pka: 13.77±0.20(Predicted)

(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1740765-0.05g
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
2758839-61-9
0.05g
$1056.0 2023-09-20
Enamine
EN300-1740765-0.1g
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
2758839-61-9
0.1g
$1106.0 2023-09-20
Enamine
EN300-1740765-0.25g
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
2758839-61-9
0.25g
$1156.0 2023-09-20
Enamine
EN300-1740765-0.5g
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
2758839-61-9
0.5g
$1207.0 2023-09-20
Enamine
EN300-1740765-1.0g
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
2758839-61-9
1g
$1256.0 2023-06-03
Enamine
EN300-1740765-2.5g
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
2758839-61-9
2.5g
$2464.0 2023-09-20
Enamine
EN300-1740765-5.0g
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
2758839-61-9
5g
$3645.0 2023-06-03
Enamine
EN300-1740765-10.0g
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
2758839-61-9
10g
$5405.0 2023-06-03
Enamine
EN300-1740765-1g
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
2758839-61-9
1g
$1256.0 2023-09-20
Enamine
EN300-1740765-5g
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
2758839-61-9
5g
$3645.0 2023-09-20

Additional information on (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol

Research Brief on (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol (CAS: 2758839-61-9): Recent Advances and Applications

In recent years, (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol (CAS: 2758839-61-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral alcohol, characterized by its pyridine moiety and stereospecific configuration, has demonstrated potential in various therapeutic and synthetic applications. The compound's unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized asymmetric hydrogenation techniques to achieve high enantiomeric purity of the compound, which was critical for the subsequent steps in the synthesis of the inhibitor. The study reported a yield of over 90% enantiomeric excess (ee), underscoring the efficiency of the synthetic route.

Another significant development involves the application of (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol in the design of positron emission tomography (PET) tracers. A 2023 study in ACS Chemical Neuroscience described the incorporation of this compound into a radiolabeled probe targeting neuroinflammation. The probe exhibited high binding affinity and selectivity for activated microglia, suggesting its potential for diagnosing neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a pharmacological perspective, (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol has also been investigated for its metabolic stability and pharmacokinetic properties. A preclinical study demonstrated favorable oral bioavailability and minimal cytochrome P450 inhibition, making it a promising candidate for further drug development. These findings were presented at the 2023 International Conference on Drug Metabolism and Pharmacokinetics.

In addition to its therapeutic applications, the compound has garnered attention in green chemistry initiatives. Researchers have developed a biocatalytic route for its synthesis using engineered alcohol dehydrogenases, achieving high yields under mild conditions. This approach aligns with the growing demand for sustainable pharmaceutical manufacturing processes.

Looking ahead, the versatility of (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol suggests continued exploration across multiple domains. Current research efforts are focused on expanding its utility in fragment-based drug discovery and as a building block for complex natural product synthesis. The compound's CAS number (2758839-61-9) has become increasingly prevalent in patent applications, indicating its commercial potential in the pharmaceutical industry.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent